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Compound of Interest

Compound Name: Basic Red 46

Cat. No.: B079570

An In-depth Technical Guide to the Chromophore of Basic Red 46

Introduction

Basic Red 46 (C.l. 110825) is a synthetic, cationic monoazo dye widely utilized in the textile
industry for imparting a vibrant red hue to acrylic fibers.[1][2] Its utility extends to scientific
research, where it serves as a model pollutant for studying advanced oxidation processes
(AOPs) and as a fluorescent stain in biological applications.[3][4] The core of its functionality
lies in its chromophore—the specific arrangement of atoms and electrons responsible for
absorbing light in the visible spectrum and thus conferring color.

This guide provides a detailed technical examination of the chromophore of Basic Red 46,
including its chemical structure, spectroscopic properties, and the mechanisms governing its
color and degradation. It is intended for researchers, scientists, and professionals in drug
development who require a comprehensive understanding of this compound's fundamental
characteristics.

Chemical Identity and Chromophoric Structure

Basic Red 46 is classified as a monoazo dye, indicating the presence of a single azo group (-
N=N-) that connects two aromatic systems.[1][3] This azo group is the central component of
the chromophore. The molecule's overall positive charge, resulting from a quaternary
ammonium group, classifies it as a cationic dye.[2][3] This charge is crucial for its strong
binding to negatively charged substrates like acrylic fibers and biological macromolecules.[2][3]
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The chromophore itself is an extended 1t-conjugated system that includes the azo bridge, a
substituted triazolium ring, and a substituted aniline ring. This delocalized electron system is
responsible for the dye's intense absorption of visible light. The IUPAC name for Basic Red 46
is N-benzyl-4-[(2,4-dimethyl-1,2,4-triazol-4-ium-3-yl)diazenyl]-N-methylaniline;bromide.[3][5]

Caption: Chemical Structure of Basic Red 46.

Table 1: Chemical Identificati  Basic Red 46

Identifier Value Reference(s)
CAS Number 12221-69-1 [1][3][5]
Molecular Formula C18H21BrNe [1][5][6]
Molecular Weight 401.3 g/mol [1][5][6]

N-benzyl-4-[(2,4-dimethyl-
1,2,4-triazol-4-ium-3-

IUPAC Name ) . [3][5]
yl)diazenyl]-N-methylaniline

bromide

Class Cationic, Monoazo Dye [1][3]

Spectroscopic and Physicochemical Properties

The color of Basic Red 46 arises from its absorption of light in the green region of the visible
spectrum, which results in the perception of its complementary color, red. The maximum
absorption wavelength (Amax) is a key quantitative parameter characterizing the chromophore.
In addition to its primary use as a colorant, the compound is noted for its fluorescent properties,
making it suitable for applications in fluorescence microscopy.[3]

Table 2: Physicochemical and Spectroscopic Data for
Basic Red 46
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Property Value Reference(s)
Appearance Dark red powder [1107]

Amax 530 nm [4][8]
Solubility in Water 80 g/L (at 30°C) [1114]

Melting Point 197 °C 9]

Boiling Point 470.8 °C (at 760 mmHg) [6]

Synthesis of the Chromophore

The synthesis of Basic Red 46 is a multi-step process involving diazotization and coupling,
followed by decarboxylation and quaternization.[1][3][7] The core chromophoric structure is
formed during the azo coupling step.

o Diazotization: 5-Amino-1H-1,2,4-triazole-3-carboxylic acid is treated with a nitrite source
(e.g., sodium nitrite) under acidic conditions to form a diazonium salt.

e Azo Coupling: The resulting diazonium salt is then coupled with N-methyl-N-benzylaniline.
This electrophilic aromatic substitution reaction forms the azo bond (-N=N-), linking the two
aromatic ring systems and creating the extended conjugated system of the chromophore.

o Decarboxylation & Quaternization: The intermediate product undergoes decarboxylation
(loss of CO2) and is subsequently treated with a methylating agent (e.g., dimethyl sulfate) to
form the quaternary ammonium salt, which imparts the cationic charge.[6]
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Caption: Generalized Synthesis Workflow for Basic Red 46.

Chromophore Degradation

The stability and degradation of the Basic Red 46 chromophore are critical concerns, both for

its performance as a dye and for its environmental impact. Advanced Oxidation Processes
(AOPs) are effective methods for breaking down the dye's complex structure.[3] These
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processes rely on the generation of highly reactive species, particularly hydroxyl radicals (¢OH).

[3]

The primary mechanism of degradation is the cleavage of the azo bond, which is the most
reactive site in the chromophore.[3] This cleavage leads to the formation of smaller, less
complex, and typically colorless aromatic intermediates, which can be further oxidized to COz,
H20, and inorganic ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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